6'-amino-1-benzyl-3'-(propan-2-yl)-1'H-spiro[piperidine-4,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile

• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 6-amino-1'-benzyl-3-propan-2-ylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
• InChI: InChI=1S/C21H25N5O/c1-14(2)18-17-20(25-24-18)27-19(23)16(12-22)21(17)8-10-26(11-9-21)13-15-6-4-3-5-7-15/h3-7,14H,8-11,13,23H2,1-2H3,(H,24,25)
• InChI Key: YVGRIPYLOKTUSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C(=NN1)OC(=C(C23CCN(CC3)CC4=CC=CC=C4)C#N)N

Description

This compound is a complex heterocyclic structure with intriguing pharmacological potential. Let’s break it down:

6’-Amino: Indicates the presence of an amino group at the 6’ position.

1-Benzyl: Refers to the benzyl group attached at the 1 position.

3’-(Propan-2-yl): The isopropyl (propan-2-yl) group at the 3’ position.

1’H-spiro[piperidine-4,4’-pyrano[2,3-c]pyrazole]: The core scaffold, combining a spiro piperidine and pyrano-pyrazole rings.

5’-Carbonitrile: The nitrile group at the 5’ position.

Chemical Reactions Analysis

Reactivity: This compound likely undergoes various reactions due to its diverse functional groups.

Common Reagents and Conditions:

Major Products: These reactions may yield derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and novel transformations.

Biology: Explore its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

Medicine: Assess its pharmacological properties (e.g., anticancer, antimicrobial, anti-inflammatory).

Industry: Evaluate its use in materials science or catalysis.

Mechanism of Action

Targets: Likely interacts with cellular proteins or enzymes.

Pathways: May modulate signaling pathways (e.g., PI3K-Akt-mTOR) involved in cell growth and survival.

Comparison with Similar Compounds

While direct analogs are scarce, we can draw parallels to related heterocyclic structures like pyrazoles, piperidines, and spiro compounds.